Cas no 40154-38-9 ( )

• Product Name: &nbsp
• CAS No: 40154-38-9
• MF: C₁₄H₁₄N₂NaO₂S
• MW: 297.327932834625
• CID: 925375
• PubChem ID: 18541814
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium,N-[(E)-benzylideneamino]-4-methylbenzenesulfonamide
• benzaldehyde N-tosylhydrazone sodium salt
• benzaldehyde tosylhydrazone sodium salt
• Benzaldehydtosylhydrazonnatrium
• benzylaldehyde tosylhydrazone sodium salt
• sodium benzaldehyde tosylhydrazone
• NSC126941
• NSC-126941
• 40154-38-9
•  

• Inchi： 1S/C14H14N2O2S.Na/c1-12-7-9-14(10-8-12)19(17,18)16-15-11-13-5-3-2-4-6-13;/h2-11,16H,1H3;/q;+1/b15-11+;
• InChI Key： IRACOFABKBXGEJ-KRWCAOSLSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C/C1C=CC=CC=1)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 297.06700
• Monoisotopic Mass: 297.06736815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91000
• LogP: 3.77910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides